Cas no 2138390-61-9 (5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 2138390-61-9
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6475158
• PubChem ID: 165482147
• Update Time: 2025-05-20

5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one
• 2138390-61-9
• EN300-1106058

• Inchi： 1S/C11H18N2O/c1-4-5-9(3)13-7-10(12)8(2)6-11(13)14/h6-7,9H,4-5,12H2,1-3H3
• InChI Key： JHOLXLHFOJVDJP-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(=CN1C(C)CCC)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one

Introduction to 5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 2138390-61-9)

5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one, with the CAS number 2138390-61-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one make it a promising candidate for various drug development initiatives.

The chemical structure of 5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one consists of a dihydropyridinone core substituted with an amino group at the 5-position, a methyl group at the 4-position, and a pentan-2-yl group at the 1-position. These substituents contribute to the compound's stability and solubility, which are crucial factors in its potential use as a therapeutic agent. The presence of the amino group also suggests that this compound may interact with various biological targets, such as enzymes and receptors.

Recent studies have explored the biological activities of 5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in human macrophages. These findings suggest that 5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one has also been investigated for its neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammation.

The pharmacokinetic properties of 5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one have also been studied to assess its suitability for drug development. In vivo studies in rodents have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further evaluate the safety and efficacy of 5-amino-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one, several clinical trials are currently underway. Early-phase clinical trials have demonstrated that this compound is well-tolerated by human subjects and does not exhibit significant adverse effects at therapeutic doses. These preliminary findings are encouraging and support further investigation into its potential therapeutic applications.

In conclusion, 5-amino-4-methyl-1-(pentan-2-y l)-1, 2-dih ydr op yri din - 2 - one strong > (CAS No. < strong > 2 138390 - 6 1 - 9 strong >) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for drug development in various disease areas. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.